N-(4-bromophenyl)-4,5-dimethoxy-2-(1H-tetrazol-1-yl)benzamide
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Overview
Description
N-(4-bromophenyl)-4,5-dimethoxy-2-(1H-tetrazol-1-yl)benzamide is a chemical compound that has garnered attention in the scientific community due to its unique structure and potential applications. This compound features a bromophenyl group, dimethoxy groups, and a tetrazolyl group attached to a benzamide core, making it a subject of interest for various research fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(4-bromophenyl)-4,5-dimethoxy-2-(1H-tetrazol-1-yl)benzamide typically involves a multi-step process. One common method includes the following steps:
Formation of the Tetrazole Ring: The tetrazole ring can be synthesized by reacting an appropriate amine with sodium azide in the presence of a catalyst such as tributylmethylammonium chloride in dimethyl sulfoxide (DMSO).
Methoxylation: The dimethoxy groups are typically introduced via methylation reactions using reagents like dimethyl sulfate or methyl iodide.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
N-(4-bromophenyl)-4,5-dimethoxy-2-(1H-tetrazol-1-yl)benzamide undergoes various chemical reactions, including:
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide
Reducing Agents: Lithium aluminum hydride, sodium borohydride
Nucleophiles: Amines, thiols
Major Products Formed
Oxidation: Formation of oxidized derivatives with increased oxygen content
Reduction: Formation of reduced derivatives with decreased oxygen content
Substitution: Formation of substituted derivatives with various functional groups
Scientific Research Applications
N-(4-bromophenyl)-4,5-dimethoxy-2-(1H-tetrazol-1-yl)benzamide has several scientific research applications:
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-4,5-dimethoxy-2-(1H-tetrazol-1-yl)benzamide involves its interaction with specific molecular targets and pathways. The tetrazole ring is known to interact with various enzymes and receptors through non-covalent interactions, leading to a range of biological effects . The exact molecular targets and pathways may vary depending on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
N-(4-bromophenyl)-3-(1H-tetrazol-1-yl)benzamide: Similar structure but with different positioning of the tetrazole ring.
N-(4-bromophenyl)-4-chloro-2-(1H-tetrazol-1-yl)benzamide: Similar structure but with a chloro group instead of methoxy groups.
Uniqueness
N-(4-bromophenyl)-4,5-dimethoxy-2-(1H-tetrazol-1-yl)benzamide is unique due to the presence of both dimethoxy groups and a tetrazole ring, which confer distinct chemical and biological properties. These features make it a valuable compound for various research and industrial applications .
Properties
Molecular Formula |
C16H14BrN5O3 |
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Molecular Weight |
404.22 g/mol |
IUPAC Name |
N-(4-bromophenyl)-4,5-dimethoxy-2-(tetrazol-1-yl)benzamide |
InChI |
InChI=1S/C16H14BrN5O3/c1-24-14-7-12(16(23)19-11-5-3-10(17)4-6-11)13(8-15(14)25-2)22-9-18-20-21-22/h3-9H,1-2H3,(H,19,23) |
InChI Key |
JKHFMJFXGYJZNZ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)NC2=CC=C(C=C2)Br)N3C=NN=N3)OC |
Origin of Product |
United States |
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